Cas no 2580230-46-0 (3-{(tert-butoxy)carbonylamino}-2-phenylpyridine-4-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-2-phenylpyridine-4-carboxylic acid
• CAS No: 2580230-46-0
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5661315
• PubChem ID: 165888308
• Update Time: 2025-06-10

3-{(tert-butoxy)carbonylamino}-2-phenylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-2-phenylpyridine-4-carboxylic acid
• 2580230-46-0
• EN300-27723551
• 3-{(tert-butoxy)carbonylamino}-2-phenylpyridine-4-carboxylic acid

• Inchi： 1S/C17H18N2O4/c1-17(2,3)23-16(22)19-14-12(15(20)21)9-10-18-13(14)11-7-5-4-6-8-11/h4-10H,1-3H3,(H,19,22)(H,20,21)
• InChI Key： IGUPOPGIAAJELY-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=CN=C1C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-2-phenylpyridine-4-carboxylic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-2-phenylpyridine-4-carboxylic acid (CAS No. 2580230-46-0)

3-{(tert-butoxy)carbonylamino}-2-phenylpyridine-4-carboxylic acid (CAS No. 2580230-46-0) is a specialized organic compound widely recognized for its unique structural features and potential applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by the presence of a tert-butoxycarbonyl (Boc) protecting group, a phenyl substituent, and a carboxylic acid functionality. Its molecular formula and precise structure make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The growing interest in pyridine-based compounds stems from their versatility in drug discovery and material science. Researchers frequently search for "Boc-protected pyridine derivatives" or "phenylpyridine carboxylic acid applications" due to their relevance in designing kinase inhibitors, antimicrobial agents, and other therapeutic candidates. The tert-butoxycarbonyl group in this compound enhances stability during synthetic transformations, a feature highly sought after in peptide coupling and combinatorial chemistry.

In recent years, the demand for high-purity intermediates like CAS No. 2580230-46-0 has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. This compound's carboxylic acid moiety allows for further functionalization, enabling the creation of amides, esters, or other derivatives critical for structure-activity relationship (SAR) studies. Its role in optimizing drug bioavailability and metabolic stability aligns with current trends in personalized medicine.

From an industrial perspective, 3-{(tert-butoxy)carbonylamino}-2-phenylpyridine-4-carboxylic acid is synthesized under controlled conditions to ensure reproducibility and scalability. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its purity, addressing the stringent requirements of regulatory bodies like the FDA and EMA. The compound's solubility profile and thermal stability are also key parameters evaluated for process optimization.

Environmental and safety considerations are paramount when handling CAS No. 2580230-46-0. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to preserve its integrity. The compound's eco-friendly synthesis routes, including catalytic methods and green solvents, resonate with the pharmaceutical industry's shift toward sustainable practices.

In summary, 3-{(tert-butoxy)carbonylamino}-2-phenylpyridine-4-carboxylic acid (CAS No. 2580230-46-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from medicinal chemistry to material science—underscore its importance as a building block for next-generation scientific breakthroughs.